Cas no 1150271-75-2 (2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester)

• Product Name: 2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester
• CAS No: 1150271-75-2
• MF: C₁₄H₂₀BFO₂
• MW: 250.116807937622
• MDL: MFCD12026082
• CID: 827830
• PubChem ID: 46739432
• Update Time: 2025-06-11

2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Fluoro-4,5-dimethylphenylboronic acid, pinacol ester
• A-5164
• X1639
• AT16280
• CS-0176365
• 1,3,2-Dioxaborolane, 2-(2-fluoro-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-
• MFCD12026082
• AKOS022183891
• BS-19421
• J-003217
• 2-Fluoro-4,5-dimethylphenylboronic acid pinacol ester
• DTXSID20675037
• 1150271-75-2
• 2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester

• MDL： MFCD12026082
• Inchi： 1S/C14H20BFO2/c1-9-7-11(12(16)8-10(9)2)15-17-13(3,4)14(5,6)18-15/h7-8H,1-6H3
• InChI Key： MIEUCKKPTOQUFH-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 250.15400
• Monoisotopic Mass: 250.1540382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.74170

Additional information on 2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester

Comprehensive Overview of 2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester (CAS No. 1150271-75-2)

The 2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester (CAS No. 1150271-75-2) is a highly specialized boronic ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, often referred to as a boronate ester, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Its unique structural features, including the fluoro and dimethyl substituents, enhance its reactivity and selectivity, making it a valuable building block for constructing complex molecular architectures.

In recent years, the demand for 2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester has surged due to its applications in drug discovery and agrochemical development. Researchers are particularly interested in its potential to create fluorinated pharmaceuticals, a hot topic in medicinal chemistry. Fluorination is known to improve drug bioavailability and metabolic stability, aligning with the growing trend of precision medicine and targeted therapies. This compound’s pinacol ester moiety further ensures stability under various reaction conditions, a critical factor for high-throughput screening and combinatorial chemistry.

The compound’s CAS No. 1150271-75-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis protocols, handling precautions, and commercial availability. Notably, its compatibility with palladium-catalyzed reactions and other transition metal-mediated processes makes it a staple in laboratories focused on heterocyclic chemistry and catalysis. These attributes have also sparked interest in its use for developing advanced materials, such as organic semiconductors and liquid crystals, where precise molecular control is essential.

From an SEO perspective, keywords like “boronic acid pinacol ester uses”, “fluoro-dimethylphenylboronate synthesis”, and “CAS 1150271-75-2 applications” are highly relevant. These terms align with user queries about green chemistry and sustainable synthesis, as the compound’s efficiency reduces waste in multi-step reactions. Additionally, its role in bioconjugation and proteomics has attracted attention in the life sciences community, particularly for labeling and tracking biomolecules.

In summary, 2-Fluoro-4,5-dimethylphenylboronic Acid Pinacol Ester (CAS No. 1150271-75-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in cross-coupling reactions, combined with its stability and reactivity, ensures its continued prominence in both academic and industrial settings. As research into fluorinated compounds and boron chemistry expands, this compound is poised to remain a key player in the development of next-generation therapeutics and functional materials.